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Compound of Interest

2,2-dimethyl 1-benzylazetidine-
Compound Name:
2,2-dicarboxylate

CAS No.: 2418674-63-0

Cat. No.: B2663720

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Allyl Isothiocyanate (AITC), a well-
characterized organosulfur compound. The structure of this guide is designed to provide a
logical flow from fundamental properties to practical applications, reflecting the typical workflow
of chemical and biological research.

Chemical and Physical Properties

A thorough understanding of a compound's physicochemical properties is the foundation of its
scientific and commercial application. For AITC, these properties dictate its handling, storage,
and biological interactions.

Table 1: Physicochemical Properties of Allyl Isothiocyanate (CAS 57-06-7)
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Property Value Source
Molecular Formula C4H5NS [1112]
Molecular Weight 99.15 g/mol [1][2]
Appearance .Cok.)rless to pale-yellow oily 3]
liquid

Odor Pungent, irritating [3]
Boiling Point 151-152 °C [11[3][4]
Melting Point -80 °C [11[4]
Density 1.013 g/mL at 25 °C [1114]

Refractive Index

n20/D 1.529

[1]14]

Flash Point

115 °F (46.11 °C)

[1](31[5]

Water Solubility

2 g/L (20 °C)

[1]

Stability

Stable, but darkens on aging.

Combustible.

[1]14]

Incompatibilities

Oxidizing agents, acids, water,
alcohols, strong bases,

amines.

[1]14]

These properties highlight that AITC is a volatile and reactive compound, necessitating careful

handling in a laboratory setting. Its limited water solubility has implications for its biological

activity and formulation.

Synthesis and Natural Occurrence

AITC is famously known as the compound responsible for the pungent taste of mustard,

horseradish, and wasabi.[3] In these plants, it is produced from the enzymatic hydrolysis of

sinigrin, a glucosinolate.

Commercially, AITC can be synthesized through the reaction of allyl chloride with potassium

thiocyanate.
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Mechanism of Action and Pharmacology

AITC's biological activity is primarily attributed to its electrophilic nature, allowing it to react with
nucleophilic cellular targets. A key mechanism of action is its ability to induce phase Il
detoxification enzymes, which play a crucial role in cellular protection against carcinogens and
other xenobiotics.[2]

Signaling Pathway of AITC-Induced Nrf2 Activation

Allyl Isothiocyanate Covalent Modification .
(AITC) -
Transcription
Antioxidant fUath Phase Il
Response Element Activation Detoxification
(ARE) Enzymes

Click to download full resolution via product page

Caption: AITC modifies Keapl, leading to the release and nuclear translocation of Nrf2, which
then activates the transcription of phase Il enzymes.

Analytical Characterization

The identity and purity of AITC are typically confirmed using a combination of chromatographic
and spectroscopic techniques.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of AITC

o Sample Preparation: Dilute the AITC sample in a suitable solvent (e.g., dichloromethane) to
a concentration of approximately 1 mg/mL.

e GC Conditions:

o Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 pum film
thickness).
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o Inlet Temperature: 250 °C.
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o Oven Program: Start at 50 °C for 2 minutes, then ramp to 250 °C at a rate of 10 °C/min,
and hold for 5 minutes.

» MS Conditions:
o lon Source: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 35 to 350.

o Data Analysis: Identify the AITC peak based on its retention time and compare the resulting
mass spectrum with a reference library. The characteristic molecular ion peak for AITC will
be observed at m/z 99.

Therapeutic Applications and Research

AITC has been investigated for a range of potential therapeutic applications, primarily due to its
bioactivity.

o Antineoplastic Agent: AITC has been shown to induce apoptosis in cancer cells and is being
studied for its potential in cancer chemoprevention.[3]

» Antimicrobial Agent: It exhibits broad-spectrum antimicrobial activity against various
pathogens.[3]

o Anti-inflammatory Effects: Research suggests AITC may have anti-inflammatory properties
through the modulation of inflammatory signaling pathways.

Safety and Handling

AITC is a hazardous substance and must be handled with appropriate safety precautions.

o Toxicity: It is poisonous by ingestion and skin absorption.[3]
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» Handling: Work in a well-ventilated fume hood and wear appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.

» Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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